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Compound of Interest

Compound Name: ATTO 390

Cat. No.: B12058962 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the fluorescent dye ATTO 390,

focusing on its core structure, molecular properties, and practical applications in biological

research. This document is intended to serve as a comprehensive resource for scientists

utilizing ATTO 390 in labeling experiments for proteins, nucleic acids, and other biomolecules.

Core Structure and Physicochemical Properties
ATTO 390 is a fluorescent marker built upon a coumarin core structure.[1][2][3][4] This rigid

molecular framework imparts high fluorescence quantum yield, excellent photostability, and a

notable Stokes shift, making it a versatile tool for various fluorescence-based applications.[5][1]

[2][3][6] The dye is characterized by its hydrophilicity, which ensures good solubility in aqueous

buffers commonly used in biological experiments.[3]

The molecular weight and specific chemical formula of ATTO 390 vary depending on the

reactive moiety attached to the core fluorophore. These derivatives are designed for covalent

labeling of different functional groups on biomolecules.

Quantitative Data Summary
The key quantitative data for various forms of ATTO 390 are summarized in the tables below

for easy reference and comparison.

Table 1: Molecular Weight of Common ATTO 390 Derivatives
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Derivative Molecular Weight ( g/mol )

Free Acid 343[5]

NHS-ester 440[5][7][8]

Maleimide 465[5][9]

Azide 543.66

Phalloidin 1226[5]

Biotin 653[5]

Iodoacetamide 553[5]

Alkyne 494[5]

Table 2: Spectroscopic Properties of ATTO 390

Property Value

Excitation Maximum (λex) 390 nm[4]

Emission Maximum (λem) 476 nm[4][7]

Molar Extinction Coefficient (εmax) 2.4 x 10⁴ M⁻¹cm⁻¹[4]

Fluorescence Quantum Yield (Φf) 90%

Fluorescence Lifetime (τfl) 5.0 ns

Experimental Protocols
Detailed methodologies for labeling proteins and oligonucleotides with ATTO 390 are provided

below. These protocols are based on the use of the popular NHS-ester and maleimide

derivatives.

Protein Labeling with ATTO 390 NHS-ester (Amine-
reactive)
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This protocol outlines the steps for conjugating ATTO 390 NHS-ester to primary amines (e.g.,

lysine residues) on proteins.

Materials:

Protein of interest in an amine-free buffer (e.g., PBS, pH 7.4)

ATTO 390 NHS-ester

Anhydrous, amine-free DMSO or DMF

Labeling Buffer: 0.1 M sodium bicarbonate buffer, pH 8.3

Purification column (e.g., Sephadex G-25)

Procedure:

Protein Preparation: Dissolve the protein in the labeling buffer at a concentration of 2-5

mg/mL.[7] If the protein is in a buffer containing primary amines (e.g., Tris), it must be

dialyzed against an amine-free buffer such as PBS.[7][10]

Dye Solution Preparation: Immediately before use, dissolve the ATTO 390 NHS-ester in

anhydrous DMSO or DMF to a concentration of 1-10 mg/mL.[7]

Labeling Reaction: While gently vortexing the protein solution, add a 5- to 10-fold molar

excess of the reactive dye solution. The optimal dye-to-protein ratio may need to be

determined empirically for each protein.[7]

Incubation: Incubate the reaction mixture for 1 hour at room temperature, protected from

light.

Purification: Separate the labeled protein from the unreacted dye using a size-exclusion

chromatography column (e.g., Sephadex G-25) equilibrated with a suitable storage buffer.[7]

Protein Labeling with ATTO 390 Maleimide (Thiol-
reactive)
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This protocol describes the conjugation of ATTO 390 maleimide to free sulfhydryl groups (e.g.,

cysteine residues) on proteins.

Materials:

Protein of interest

Reaction Buffer: 10-100 mM phosphate, Tris, or HEPES buffer, pH 7.0-7.5[9]

ATTO 390 maleimide

Anhydrous DMSO or DMF

(Optional) Reducing agent (e.g., DTT or TCEP)

Purification column (e.g., Sephadex G-25)

Procedure:

Protein Preparation: Dissolve the protein in the reaction buffer at a concentration of 50-100

µM.[9]

(Optional) Reduction of Disulfides: If the protein does not have free thiols, treat it with a 10-

fold molar excess of a reducing agent like DTT or TCEP to expose sulfhydryl groups.[9] If

DTT is used, it must be removed by dialysis before adding the dye.[9]

Dye Solution Preparation: Prepare a stock solution of ATTO 390 maleimide in anhydrous

DMSO or DMF.

Labeling Reaction: Add a 10- to 20-fold molar excess of the maleimide solution to the protein

solution.

Incubation: Incubate the reaction for 2 hours at room temperature or overnight at 4°C in the

dark.[9]

Quenching: The reaction can be stopped by adding a low molecular weight thiol like

glutathione or mercaptoethanol to consume excess maleimide.[9]
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Purification: Purify the labeled protein from unreacted dye and quenching reagents using a

size-exclusion chromatography column.[9]

Visualization of Experimental Workflow
The following diagram illustrates a typical workflow for labeling a protein with an amine-reactive

ATTO 390 NHS-ester and subsequent purification.
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Caption: Protein labeling workflow with ATTO 390 NHS-ester.

This guide provides essential information for the effective use of ATTO 390 in research. For

specific applications, further optimization of the provided protocols may be necessary. Always

refer to the manufacturer's instructions for the specific ATTO 390 derivative being used.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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